3-(Methylsulfonyl)-1-(phenylsulfonyl)pyrrolidine

• IUPAC Name: 1-(benzenesulfonyl)-3-methylsulfonylpyrrolidine
• InChI: InChI=1S/C11H15NO4S2/c1-17(13,14)11-7-8-12(9-11)18(15,16)10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3
• InChI Key: ZCYUZZNTSVTNSE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CCN(C1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C11H15NO4S2
• Molecular Weight: 289.4 g/mol
• CAS No.: 1448133-33-2

Description

3-(Methylsulfonyl)-1-(phenylsulfonyl)pyrrolidine is a useful research compound. Its molecular formula is C11H15NO4S2 and its molecular weight is 289.36. The purity is usually 95%.
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Scientific Research Applications

Organocatalytic Applications

A study by Singh et al. (2013) demonstrated the use of a pyrrolidine-based catalyst, derived from L-proline and bearing a sulfoxide moiety, for the asymmetric Michael addition of cyclohexanone and cyclopentanone to β-nitrostyrenes. This catalyst was efficient in synthesizing various γ-nitro carbonyl compounds with high yield and excellent stereoselectivity, without the need for any additives (Singh et al., 2013).

Sulfenylation Reactions

Gilow et al. (1991) explored the methylsulfenylation of 1-substituted pyrroles and indoles using 1-(methylthio)morpholine and an acid catalyst or with methylsulfenyl chloride and excess pyridine. Their work revealed that substituents which are either activating or weakly deactivating towards electrophilic substitution facilitated these sulfenylations, leading to the synthesis of mono and disubstituted pyrroles and indoles (Gilow et al., 1991).

Synthesis and Evaluation of Antibiotics

A study by Adrián et al. (2009) utilized immunoreagents for detecting a wide range of sulfonamide antibiotic congeners, leading to the development of a highly sensitive enzyme-linked immunosorbent assay (ELISA). The selectivity was achieved by combining antibodies raised against specific sulfonamide compounds, highlighting the role of sulfonyl groups in the molecular structure (Adrián et al., 2009).

Photoluminescent Materials

Ertl et al. (2015) reported on cationic bis-cyclometallated iridium(III) complexes with sulfonyl-substituted cyclometallating ligands for potential applications in light-emitting electrochemical cells (LECs). The study highlighted how the sulfonyl groups influence the photophysical properties of these complexes, making them suitable for use in LECs with green or blue emission (Ertl et al., 2015).